Cas no 336173-64-9 (2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide)

• Product Name: 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide
• CAS No: 336173-64-9
• MF: C₁₇H₁₄ClN₃O₂S
• MW: 359.829961299896
• CID: 3069870
• PubChem ID: 1114729
• Update Time: 2025-06-08

2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide
• 336173-64-9
• ZINC00849768
• AKOS000564320
• 2-((5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(o-tolyl)acetamide
• 2-{[5-(2-CHLOROPHENYL)-1,3,4-OXADIAZOL-2-YL]SULFANYL}-N-(2-METHYLPHENYL)ACETAMIDE
• AG-690/13416239

• MDL： MFCD01541888
• Inchi： 1S/C17H14ClN3O2S/c1-11-6-2-5-9-14(11)19-15(22)10-24-17-21-20-16(23-17)12-7-3-4-8-13(12)18/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： KJTBQRFIHKICQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(O1)SCC(NC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 359.0495256Da
• Monoisotopic Mass: 359.0495256Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide

2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide: A Comprehensive Overview

2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide (CAS No. 336173-64-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The molecular structure of 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide is composed of a substituted acetamide moiety linked to a sulfur atom, which is further attached to an oxadiazole ring. The presence of the chlorophenyl group and the o-tolyl substituent imparts specific chemical and biological properties to the molecule. The oxadiazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets.

In terms of synthesis, several methods have been reported in the literature for the preparation of 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide. One common approach involves the reaction of 2-chlorobenzoyl chloride with thiosemicarbazide to form the corresponding thiosemicarbazone. This intermediate is then cyclized using an acid catalyst to form the oxadiazole ring. Subsequent reaction with o-tolylamine and acetyl chloride yields the final product. The synthetic route is highly efficient and can be scaled up for industrial production.

The biological activities of 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide have been extensively studied in recent years. One of the most notable applications is its potential as an antitumor agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G0/G1 phase. These findings suggest that 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide could be a promising lead compound for the development of novel anticancer drugs.

Beyond its antitumor properties, 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide has also shown potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. These findings highlight the versatility of 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide in addressing multidrug-resistant bacterial infections.

In addition to its therapeutic applications, 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide has been investigated for its potential as a fluorescent probe in bioimaging studies. The unique electronic structure of the compound allows it to emit fluorescence upon excitation with specific wavelengths of light. This property makes it useful for visualizing cellular processes and monitoring drug delivery in real-time. Recent advancements in nanotechnology have further enhanced the utility of this compound by incorporating it into nanoparticles for targeted delivery and enhanced imaging resolution.

The safety profile of 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term effects and potential side effects in humans. These studies are crucial for ensuring the safe and effective use of this compound in clinical settings.

In conclusion, 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide (CAS No. 336173-64-9) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities, including antitumor and antimicrobial properties. Ongoing research continues to uncover new uses for this compound and refine its potential as a therapeutic agent. As our understanding of its mechanisms deepens, it is likely that 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide will play an increasingly important role in advancing medical treatments.